Cas no 58822-88-1 (3-Phenylquinuclidine)

• Product Name: 3-Phenylquinuclidine
• CAS No: 58822-88-1
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 2186831
• Update Time: 2023-08-05

3-Phenylquinuclidine Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-1-azabicyclo[2.2.2]octane
• 3-Phenylquinuclidine
• 3-phenylqui-nuclidine
• 1-Azabicyclo[2.2.2]octane, 3-phenyl-
• 3-Phenylquinuclidine #
• Oprea1_848517
• MLS001047460
• RAOXQTRNOCTXKZ-UHFFFAOYSA-N
• HMS1632J11
• HMS2804N03
• STK708737
• 3-Phenyl-1-aza-bicyclo[2.2.2]octane
• SMR000427867

• Inchi： 1S/C13H17N/c1-2-4-11(5-3-1)13-10-14-8-6-12(13)7-9-14/h1-5,12-13H,6-10H2
• InChI Key： RAOXQTRNOCTXKZ-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C(C1C=CC=CC=1)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 187
• Topological Polar Surface Area: 3.2